Cas no 15519-28-5 (Cesium bicarbonate)

• Product Name: Cesium bicarbonate
• CAS No: 15519-28-5
• MF: CHCsO₃
• MW: 193.922297239304
• CID: 222498
• PubChem ID: 2734983
• Update Time: 2025-05-19

Cesium bicarbonate Chemical and Physical Properties

Names and Identifiers

• Cesium bicarbonate
• Carbonic acid, cesiumsalt (1:1)
• ZMCUDHNSHCRDBT-UHFFFAOYSA-M
• cesium;hydrogen carbonate
• MFCD00010961
• CESIUM BICARBONATE, PURE, 99.9per cent
• SCHEMBL22447
• CESIUM BICARBONATE, PURE, 99.9%
• CHCsO3
• 15519-28-5
• AKOS025295078
• 29703-01-3
• EINECS 239-554-5
• cesium hydrogen carbonate
• SY320429
• caesium bicarbonate
• Cesium hydrogencarbonate
• Q5017043
• Cesium hydrogencarbonate, 99.9%
• DTXSID70165852

• MDL： MFCD00010961
• Inchi： 1S/CH2O3.Cs/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1
• InChI Key： ZMCUDHNSHCRDBT-UHFFFAOYSA-M
• SMILES： [Cs+].[O-]C(=O)O

Computed Properties

• Exact Mass: 193.89800
• Monoisotopic Mass: 193.89802085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: Not available
• PSA: 60.36000
• LogP: -1.11230
• Solubility: Not available

Cesium bicarbonate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on Cesium bicarbonate

Comprehensive Guide to Cesium bicarbonate (CAS No. 15519-28-5): Properties, Applications, and Industry Insights

Cesium bicarbonate (CAS No. 15519-28-5) is an inorganic compound with the chemical formula CsHCO₃. As a cesium salt of carbonic acid, it plays a niche but critical role in specialized industrial and research applications. This white, crystalline powder is highly soluble in water and exhibits unique alkaline properties, making it valuable in fields like catalysis, electrochemistry, and advanced material synthesis. The growing demand for high-purity cesium compounds in renewable energy technologies has recently spotlighted this material.

One of the most searched questions about Cesium bicarbonate revolves around its thermal decomposition behavior. When heated above 100°C, it decomposes into cesium carbonate (Cs₂CO₃), water, and carbon dioxide—a property exploited in controlled atmosphere processes. Researchers are particularly interested in its phase transition characteristics, which show promise for thermal energy storage systems, a hot topic in sustainable technology circles.

The compound's buffering capacity makes it valuable in pH-sensitive applications. Unlike sodium or potassium bicarbonates, Cesium bicarbonate offers superior solubility in organic-aqueous mixed solvents, driving its adoption in specialized chemical synthesis. Recent patents highlight its use as a mild base catalyst in pharmaceutical intermediates production, addressing the industry's need for greener alternatives to harsh reagents.

Material scientists are exploring cesium bicarbonate nanoparticles for next-generation CO₂ capture technologies. Its high CO₂ absorption capacity per unit mass—a trending research area in carbon sequestration—shows 30% better performance than conventional amines in preliminary studies. This aligns with global searches for "efficient carbon capture materials" and "alkaline metal solutions for climate tech".

In the electronics sector, ultra-pure Cesium bicarbonate (CAS No. 15519-28-5) serves as a precursor for depositing cesium-containing films in optoelectronic devices. With the rise of perovskite solar cells—a frequently searched renewable energy topic—researchers note its potential for improving device stability through interfacial engineering. The compound's low decomposition temperature allows for low-energy processing, a key advantage in sustainable manufacturing.

Analytical applications leverage Cesium bicarbonate's unique properties in mass spectrometry calibration. Its predictable fragmentation patterns and high ionization efficiency make it ideal for instrument tuning standards, particularly in proteomics research. This addresses common laboratory queries about "alternative calibration compounds for mass spec" and "matrix effects reduction strategies".

Handling considerations for Cesium bicarbonate emphasize its hygroscopic nature—a frequently asked question in material safety discussions. Proper storage in moisture-proof containers with desiccants maintains its free-flowing powder characteristics. While not classified as hazardous, best practices recommend using nitrogen glove boxes for weighing operations in humidity-sensitive applications, reflecting current Good Manufacturing Practice (cGMP) trends.

The global market for cesium-based compounds shows a 6.8% CAGR (2023-2030), driven by energy storage and catalysis demands. Industry reports correlate this growth with rising searches for "alternative alkali metal catalysts" and "rare metal solutions for batteries". As manufacturers develop high-yield synthesis methods for CAS No. 15519-28-5, cost reductions may expand its applications beyond current niche uses.

Recent advancements in metallorganic frameworks (MOFs) incorporate Cesium bicarbonate as a structure-directing agent. Its large ionic radius facilitates pore size control—a breakthrough answering searches for "tunable MOF synthesis". Published studies demonstrate 15% improved gas selectivity in cesium-templated frameworks compared to conventional variants, suggesting promising applications in gas separation membranes.

Quality specifications for technical grade vs. high-purity Cesium bicarbonate remain a key purchasing consideration. Analytical certificates typically report ≥99% purity for standard grades, while electronic-grade material exceeds 99.999% with stringent heavy metal controls. This distinction addresses common procurement queries about "material specifications for research vs. industrial use" in online forums and supplier inquiries.